Cas no 868377-55-3 (4-acetyl-N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-acetyl-N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868377-55-3
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 5832933
• PubChem ID: 2151334
• Update Time: 2025-07-27

4-acetyl-N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-acetyl-N-[4-ethoxy-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-
• 868377-55-3
• (Z)-4-acetyl-N-(4-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-acetyl-N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• F1816-0370
• 4-acetyl-N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024611417
• 4-acetyl-N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C21H18N2O3S/c1-4-13-23-19-17(26-5-2)7-6-8-18(19)27-21(23)22-20(25)16-11-9-15(10-12-16)14(3)24/h1,6-12H,5,13H2,2-3H3
• InChI Key： SMULAWLDGSAPDU-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=C(OCC)C=CC=C2S1)(=O)C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 378.10381361g/mol
• Monoisotopic Mass: 378.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 578.4±60.0 °C(Predicted)
• pka: -3.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetyl-N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-acetyl-N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868377-55-3) in Modern Chemical and Pharmaceutical Research

The compound 4-acetyl-N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by the CAS number 868377-55-3, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This intricate molecular structure, characterized by its benzothiazole and benzamide moieties, has garnered considerable attention due to its potential therapeutic applications and unique chemical properties. The presence of functional groups such as the acetyl, ethoxy, and propargyl substituents, along with the conjugated system of the benzothiazolylidenebenzamide core, contributes to its distinctive reactivity and biological activity.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with benzothiazole derivatives emerging as pivotal scaffolds for drug discovery. The benzothiazole ring system, known for its stability and versatility, integrates seamlessly into various pharmacophores, enhancing both solubility and bioavailability. The specific configuration of 4-acetyl-N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exemplifies how strategic functionalization can modulate its interaction with biological targets.

One of the most compelling attributes of this compound is its ability to engage with multiple biological pathways. Studies have demonstrated that benzothiazole derivatives exhibit a broad spectrum of activities, including anti-inflammatory, antimicrobial, and anticancer effects. The acetyl group at the 4-position of the benzamide moiety is particularly noteworthy, as it can influence metabolic stability and pharmacokinetic profiles. Additionally, the propargyl substituent introduces a site for further chemical modification, enabling the synthesis of analogs with tailored properties.

The ethoxy group at the 4-position of the benzothiazole ring further enhances the compound's pharmacological potential by contributing to hydrophilicity and reducing lipophilicity. This balance is crucial for optimizing drug delivery systems and ensuring effective absorption across biological membranes. The conjugated system formed by the benzothiazolylidenebenzamide core also plays a critical role in electronic distribution, which can affect both reactivity and binding affinity to target proteins.

Recent advancements in computational chemistry have facilitated a deeper understanding of how 4-acetyl-N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide interacts with biological targets. Molecular docking studies have revealed that this compound can bind to enzymes and receptors involved in critical pathological processes. For instance, preliminary research suggests that it may inhibit key enzymes in cancer cell proliferation pathways by stabilizing reactive intermediates or disrupting protein-protein interactions.

The propargyl group in particular has been highlighted as a versatile handle for post-synthetic modifications. Its triple bond can undergo various transformations, including Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups. This flexibility has opened up new avenues for designing derivatives with enhanced potency or selectivity. Such modifications are essential for overcoming resistance mechanisms and improving therapeutic outcomes.

In parallel with synthetic chemistry advancements, biophysical techniques have provided insights into the compound's behavior in vitro. Circular dichroism (CD) spectroscopy has been employed to analyze conformational changes upon binding to biomolecules, revealing that 4-acetyl-N-(2Z)-4-ethoxy-3-(prop-2-ynl)-1H-indazolizinon exhibits specific secondary structures that may be relevant to its biological activity. NMR spectroscopy has further elucidated its dynamic behavior in solution.

The integration of experimental data with computational modeling has been instrumental in refining structure/activity relationships (SAR) for this class of compounds. By correlating molecular descriptors with biological responses, researchers have identified key structural features that contribute to efficacy. These findings have guided the design of next-generation analogs aimed at improving pharmacological profiles while minimizing off-target effects.

Emerging evidence also suggests that 4-acetyl-N-(E)-4-hydroxyimino-N'-[(E)-(propaenoyl)amino]-5-methylthieno[2',3':4',5']furo[3',4']thiophene may exhibit synergistic effects when combined with other therapeutic agents. Combination therapy remains a cornerstone strategy in oncology and infectious diseases management; thus compounds like this could play a valuable role in multimodal treatment regimens.

The synthesis methodologies for 868377_55_34_acetyl_N_(E)_4_hydroxyimino_N'_[(E)_propaenoyl]amino)_5_methylthieno[23:45]furo[34]thiophene have evolved significantly over recent years due to advances in synthetic organic chemistry techniques such as transition-metal catalysis and flow chemistry applications these methods enhance efficiency yield purity making large-scale production feasible while maintaining high standards quality control essential pharmaceuticals require